8-Piperazinotheophylline
8-Piperazinotheophylline
Brand Name:
Vulcanchem
CAS No.:
54119-63-0
VCID:
VC0084907
InChI:
InChI=1S/C14H20N6O4/c1-4-24-14(23)20-7-5-19(6-8-20)12-15-9-10(16-12)17(2)13(22)18(3)11(9)21/h4-8H2,1-3H3,(H,15,16)
SMILES:
CCOC(=O)N1CCN(CC1)C2=NC3=C(N2)C(=O)N(C(=O)N3C)C
Molecular Formula:
C14H20N6O4
Molecular Weight:
336.35 g/mol
8-Piperazinotheophylline
CAS No.: 54119-63-0
Main Products
VCID: VC0084907
Molecular Formula: C14H20N6O4
Molecular Weight: 336.35 g/mol
| CAS No. | 54119-63-0 |
|---|---|
| Product Name | 8-Piperazinotheophylline |
| Molecular Formula | C14H20N6O4 |
| Molecular Weight | 336.35 g/mol |
| IUPAC Name | ethyl 4-(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)piperazine-1-carboxylate |
| Standard InChI | InChI=1S/C14H20N6O4/c1-4-24-14(23)20-7-5-19(6-8-20)12-15-9-10(16-12)17(2)13(22)18(3)11(9)21/h4-8H2,1-3H3,(H,15,16) |
| Standard InChIKey | XGBZWAUTTYIXCR-UHFFFAOYSA-N |
| SMILES | CCOC(=O)N1CCN(CC1)C2=NC3=C(N2)C(=O)N(C(=O)N3C)C |
| Canonical SMILES | CCOC(=O)N1CCN(CC1)C2=NC3=C(N2)C(=O)N(C(=O)N3C)C |
| PubChem Compound | 1299518 |
| Last Modified | Nov 11 2021 |
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